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Compound of Interest

3-Dimethylamino-2-methyl-2-
Compound Name:
propenal

Cat. No.: B1144346

For Immediate Release

This technical guide provides a comprehensive overview of the structural and physicochemical
properties of 3-Dimethylamino-2-methyl-2-propenal, a key intermediate in various organic
syntheses. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical manufacturing.

Core Structural and Physical Properties

3-Dimethylamino-2-methyl-2-propenal, with the CAS number 19125-76-9, is an organic
compound featuring a propenal backbone substituted with a dimethylamino group and a methyl
group.[1] Its IUPAC name is (E)-3-(dimethylamino)-2-methylprop-2-enal.[1] The compound is
also known by synonyms such as (E)-3-(dimethylamino)-2-methylacrylaldehyde and a-Methyl-
B-dimethylaminoacrolein.[1][2]

The key physicochemical properties of 3-Dimethylamino-2-methyl-2-propenal are
summarized in the table below for easy reference.
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Property Value

Molecular Formula CeH11NO

Molecular Weight 113.16 g/mol

CAS Number 19125-76-9

Appearance Light yeII.ow' to yellow to orange powder, lump,
or clear liquid

Melting Point 34-38 °C

Boiling Point 110-115 °C at 1 mmHg

Density 0.971 g/mL at 25 °C

Spectroscopic Data for Structural Confirmation

Spectroscopic analysis is crucial for the unequivocal identification and structural confirmation of
3-Dimethylamino-2-methyl-2-propenal. Below is a summary of available spectroscopic data.

Spectroscopic Technique Data Highlights

13C NMR Spect Spectral data is available and indicates the
pectroscopy i '
presence of six distinct carbon environments.

The mass spectrum shows a molecular ion peak

(M*) at m/z = 113. The top three peaks are

observed at m/z values of 96, 42, and 113.[1]
Mass Spectrometry (GC-MS) ) ) ) )

The fragmentation pattern is consistent with the

structure of an a,B-unsaturated aldehyde

containing a dimethylamino group.

The IR spectrum displays characteristic

absorption bands for the aldehyde C-H, C=0
Infrared (IR) Spectroscopy .

(carbonyl), C=C (alkene), and C-N (amine)

functional groups.

Synthesis of 3-Dimethylamino-2-methyl-2-propenal
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A common and effective method for the synthesis of 3-Dimethylamino-2-methyl-2-propenal is
the Vilsmeier-Haack reaction. This reaction involves the formylation of an activated substrate,
in this case, propanal, using a Vilsmeier reagent, which is typically formed from a substituted
amide like dimethylformamide (DMF) and phosphorus oxychloride (POCIs).

General Experimental Protocol for Vilsmeier-Haack
Reaction

The following is a generalized experimental protocol for the synthesis of 3-Dimethylamino-2-
methyl-2-propenal via the Vilsmeier-Haack reaction.

Materials:

e Propanal

¢ Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

« Inert solvent (e.g., dichloromethane, 1,2-dichloroethane)
e Ice

Saturated sodium bicarbonate solution or other suitable base for neutralization

Procedure:

 In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a
thermometer, under an inert atmosphere (e.g., nitrogen or argon), cool dimethylformamide
(DMF) in an ice-salt bath.

e Slowly add phosphorus oxychloride (POCIs3) dropwise to the cooled DMF while maintaining
the temperature below 5 °C. The formation of the Vilsmeier reagent (a
chloromethyleniminium salt) will occur.

o After the addition is complete, allow the mixture to stir at low temperature for a specified
period to ensure complete formation of the reagent.
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Slowly add propanal to the Vilsmeier reagent solution, again maintaining a low temperature.

After the addition of propanal, the reaction mixture is typically allowed to warm to room
temperature and then heated to a specific temperature for a set duration to drive the reaction
to completion.

Upon completion, the reaction mixture is cooled and then quenched by carefully pouring it
onto crushed ice.

The acidic mixture is then neutralized with a base, such as a saturated sodium bicarbonate
solution, until the pH is neutral or slightly basic.

The product is then extracted with a suitable organic solvent (e.g., diethyl ether, ethyl
acetate).

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,
MgSOa or Na2S0a4), and the solvent is removed under reduced pressure.

The crude product can be purified by distillation under reduced pressure or by column
chromatography to yield pure 3-Dimethylamino-2-methyl-2-propenal.

Vilsmeier Reagent Formation

Phosphorus Oxychloride (POCls) ‘

Dimethylformamide (DMF)  Vilsmeier Reagent

Vilsmeier-Haack Reaction Workup and Purification

Propanal }::‘ Reaction Mixture }»H' Quenching (Ice) }—> Neutralization (Base) H Extraction }—> Purification 3-Dimethylamino-2-methyl-2-propenal
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Figure 1. General workflow for the synthesis of 3-Dimethylamino-2-methyl-2-propenal.

Safety and Handling

3-Dimethylamino-2-methyl-2-propenal is classified with the following GHS hazard
statements:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

Precautionary Statements: It is essential to handle this compound in a well-ventilated area,
preferably a fume hood, and to wear appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation of dust or
vapors and prevent contact with skin and eyes. Store the compound in a cool, dry place away
from incompatible materials.

Structural Diagram

The two-dimensional chemical structure of 3-Dimethylamino-2-methyl-2-propenal is depicted
below. The IUPAC name indicates an (E)-configuration for the double bond.

Figure 2. 2D structure of 3-Dimethylamino-2-methyl-2-propenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Structural Elucidation of 3-Dimethylamino-2-methyl-2-
propenal: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144346#3-dimethylamino-2-methyl-2-propenal-
structural-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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